Ethyl 3-methyl-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: ethyl 3-methyl-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate
• InChI: InChI=1S/C12H16N2O2/c1-3-16-12(15)11-8(2)7-10-9(14-11)5-4-6-13-10/h7,13H,3-6H2,1-2H3
• InChI Key: IFBUGKJEMCQULX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(C=C1C)NCCC2

Description

Ethyl 3-methyl-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate is a heterocyclic compound that belongs to the class of 1,5-naphthyridines. These compounds are characterized by a fused ring system containing two nitrogen atoms. The structure of this compound makes it an interesting subject for research due to its potential biological activities and applications in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,5-naphthyridine derivatives, including ethyl 3-methyl-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate, can be achieved through various methods. One common approach is the aza-Diels-Alder reaction (Povarov reaction) activated by a Lewis acid. This reaction involves the cyclization of an appropriate diene with an imine to form the naphthyridine core .

Another method involves the Gould-Jacobs reaction, where 3-aminopyridine reacts with diethyl methylenemalonate followed by thermal cyclization to yield the 1,5-naphthyridine skeleton .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general principles of large-scale organic synthesis, such as optimizing reaction conditions, using cost-effective reagents, and ensuring high yields, would apply.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-methyl-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to introduce functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different substituents onto the naphthyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like alkyl halides and aryl halides are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while substitution reactions can introduce various functional groups onto the naphthyridine ring .

Scientific Research Applications

Ethyl 3-methyl-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits potential biological activities, making it a candidate for drug development and biochemical studies.

Medicine: Research has shown that derivatives of 1,5-naphthyridines possess anticancer, anti-HIV, and antimicrobial properties.

Industry: The compound can be used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of ethyl 3-methyl-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation or viral replication .

Comparison with Similar Compounds

Similar Compounds

1,6-Naphthyridines: These compounds also contain a fused ring system with two nitrogen atoms but differ in the position of the nitrogen atoms.

1,8-Naphthyridines: Similar to 1,5-naphthyridines but with nitrogen atoms in different positions.

Quinolines: These compounds have a similar structure but contain only one nitrogen atom in the ring system.

Uniqueness

Ethyl 3-methyl-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate is unique due to its specific arrangement of nitrogen atoms and the presence of the ethyl ester group. This unique structure contributes to its distinct chemical reactivity and potential biological activities .